Cas no 903579-40-8 ( )

• Product Name: &nbsp
• CAS No: 903579-40-8
• MF: C₁₇H₁₆N₂
• MW: 248.322343826294
• CID: 879200
• PubChem ID: 45118201
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-N-(2-methylphenyl)-4-quinolinamine
• 4-Quinolinamine, 2-methyl-N-(2-methylphenyl)-
• (2-Methyl-quinolin-4-yl)-o-tolyl-amine
• 903579-40-8
•  

• Inchi： 1S/C17H16N2/c1-12-7-3-5-9-15(12)19-17-11-13(2)18-16-10-6-4-8-14(16)17/h3-11H,1-2H3,(H,18,19)
• InChI Key： MRRAPQFAJQLHCW-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1C)C1C=C(C)N=C2C=CC=CC=12

Computed Properties

• Exact Mass: 248.131348519g/mol
• Monoisotopic Mass: 248.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 24.9Ų